Cas no 2229125-58-8 (2-methyl-2-5-(2-methylcyclopropyl)furan-2-ylpropan-1-ol)

• Product Name: 2-methyl-2-5-(2-methylcyclopropyl)furan-2-ylpropan-1-ol
• CAS No: 2229125-58-8
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 6353602
• PubChem ID: 165682285
• Update Time: 2025-10-29

2-methyl-2-5-(2-methylcyclopropyl)furan-2-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-5-(2-methylcyclopropyl)furan-2-ylpropan-1-ol
• 2229125-58-8
• EN300-1730904
• 2-methyl-2-[5-(2-methylcyclopropyl)furan-2-yl]propan-1-ol

• Inchi： 1S/C12H18O2/c1-8-6-9(8)10-4-5-11(14-10)12(2,3)7-13/h4-5,8-9,13H,6-7H2,1-3H3
• InChI Key： PXZCJNGWZFVPNZ-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1CC1C)C(C)(C)CO

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.4Ų

Additional information on 2-methyl-2-5-(2-methylcyclopropyl)furan-2-ylpropan-1-ol

Exploring the Unique Properties and Applications of 2-methyl-2-5-(2-methylcyclopropyl)furan-2-ylpropan-1-ol (CAS No. 2229125-58-8)

The compound 2-methyl-2-5-(2-methylcyclopropyl)furan-2-ylpropan-1-ol (CAS No. 2229125-58-8) has garnered significant attention in recent years due to its distinctive molecular structure and potential applications in various industries. This furan-derived alcohol features a unique combination of a methylcyclopropyl group and a propanol moiety, making it particularly interesting for researchers exploring novel organic synthesis intermediates and specialty chemicals.

Recent trends in green chemistry and sustainable materials have increased interest in compounds like 2-methyl-2-5-(2-methylcyclopropyl)furan-2-ylpropan-1-ol. Many researchers are investigating its potential as a bio-based building block for polymers or as a precursor for flavor and fragrance compounds. The presence of both furan and cyclopropyl groups in its structure offers interesting possibilities for molecular design and structure-activity relationships studies.

From a pharmaceutical research perspective, compounds containing furan rings have shown various biological activities, though it's important to note that 2229125-58-8 itself is not currently approved for any medical use. Researchers are particularly interested in how the steric effects of the methylcyclopropyl group might influence the compound's interactions with biological systems. This has led to numerous studies examining its potential as a chemical probe or research tool in biochemical studies.

The synthetic chemistry community has shown growing interest in CAS 2229125-58-8 due to challenges presented by its sterically hindered structure. Recent publications have explored innovative methods for its synthesis and modification, particularly focusing on catalyzed reactions that can efficiently handle the cyclopropyl-furan system. These developments align with current industry demands for more efficient and selective synthetic methodologies.

In material science applications, the rigid cyclopropyl group in 2-methyl-2-5-(2-methylcyclopropyl)furan-2-ylpropan-1-ol has attracted attention for potential use in designing high-performance polymers. The compound's ability to introduce both steric bulk and electronic effects makes it valuable for creating materials with specific thermal properties or mechanical characteristics. Researchers are particularly interested in how these properties might translate to applications in advanced coatings or specialty adhesives.

The flavor and fragrance industry has shown interest in derivatives of 2229125-58-8, as furan compounds often contribute to aroma profiles. While the parent compound itself has limited direct application, its structural features make it a promising candidate for developing novel aroma chemicals through targeted modifications. This aligns with current market trends favoring unique scent molecules and natural-inspired compounds.

From an analytical chemistry perspective, 2-methyl-2-5-(2-methylcyclopropyl)furan-2-ylpropan-1-ol presents interesting challenges for chromatographic separation and spectroscopic characterization. The compound's unique structure requires specialized analytical methods, making it a valuable subject for method development studies. Recent advances in hyphenated techniques like LC-MS and GC-IR have facilitated better understanding of its properties and behavior.

Environmental considerations are increasingly important in chemical research, and studies on CAS 2229125-58-8 have included evaluations of its biodegradability and environmental fate. While not classified as hazardous, understanding the ecological impact of such specialty chemicals is crucial for sustainable development in the chemical industry. This aligns with growing consumer and regulatory focus on green chemistry principles and eco-friendly alternatives.

The commercial availability of 2-methyl-2-5-(2-methylcyclopropyl)furan-2-ylpropan-1-ol remains limited, reflecting both the challenges in its synthesis and its status as a research chemical. However, several custom synthesis providers have begun offering this compound in response to growing demand from academic and industrial researchers. Pricing and availability typically depend on purity requirements and scale of production, with most current supplies being at the gram scale for research purposes.

Future research directions for 2229125-58-8 may include exploration of its potential in asymmetric synthesis, given the presence of chiral centers in its structure. Additionally, the compound's unique electronic properties make it interesting for potential applications in organic electronics or as a ligand in coordination chemistry. These potential applications align well with current trends in materials innovation and catalyst design.

Safety considerations for handling 2-methyl-2-5-(2-methylcyclopropyl)furan-2-ylpropan-1-ol follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this chemical. Material Safety Data Sheets (MSDS) should always be consulted before use, and appropriate risk assessment procedures should be followed in accordance with local regulations.

In conclusion, CAS 2229125-58-8 represents an interesting case study in how structural complexity can lead to diverse research applications. From basic research exploring its unique chemical properties to potential practical applications in various industries, this compound continues to attract scientific interest. As synthetic methodologies advance and our understanding of structure-property relationships deepens, we can expect to see continued exploration of this and related furan derivatives in cutting-edge chemical research.